Cas no 2228732-89-4 (2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2228732-89-4
• MF: C₁₃H₁₇F₃O
• MW: 246.268694639206
• CID: 6561346
• PubChem ID: 165630178
• Update Time: 2025-05-21

2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol
• 2228732-89-4
• 2,2-dimethyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-ol
• EN300-1954245

• Inchi： 1S/C13H17F3O/c1-9-6-11(13(14,15)16)5-4-10(9)7-12(2,3)8-17/h4-6,17H,7-8H2,1-3H3
• InChI Key： MYIJSCOSTHLJHV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)CC(C)(C)CO)(F)F

Computed Properties

• Exact Mass: 246.12314965g/mol
• Monoisotopic Mass: 246.12314965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-dimethyl-3-2-methyl-4-(trifluoromethyl)phenylpropan-1-ol

2,2-Dimethyl-3-(2-Methyl-4-(Trifluoromethyl)Phenyl)Propan-1-Ol: A Comprehensive Overview

The compound with CAS No 2228732-89-4, commonly referred to as 2,2-dimethyl-3-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-ol, is a highly specialized organic compound with a complex structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. The long-chain alcohol structure of this compound, combined with its trifluoromethyl and methyl substituents, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and reactivity of organic compounds. In the case of CAS No 2228732-89-4, the trifluoromethyl group plays a crucial role in modulating the electronic properties of the molecule, making it a valuable component in various chemical reactions. Researchers have explored its potential as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical intermediates.

The structure of CAS No 2228732-89-4 is characterized by a propanol backbone with two methyl groups attached to the second carbon atom. This creates a steric environment that influences the molecule's physical properties, such as melting point and solubility. The presence of a phenyl ring substituted with methyl and trifluoromethyl groups further adds complexity to its structure, contributing to its unique spectroscopic properties.

One of the most notable aspects of this compound is its versatility in chemical reactions. The hydroxyl group (-OH) at the end of the propanol chain makes it highly reactive under various conditions. Recent advancements in catalytic chemistry have enabled the use of CAS No 2228732-89-4 in asymmetric synthesis, where it serves as a chiral building block for constructing complex molecules. This has opened new avenues for its application in drug discovery and development.

In terms of synthesis, CAS No 2228732-89-4 can be prepared through a variety of methods, including nucleophilic substitution and Grignard reactions. These methods leverage the reactivity of the hydroxyl group and the electron-withdrawing effects of the trifluoromethyl group to achieve high yields and selectivity. The synthesis process is optimized for scalability, making it suitable for industrial applications.

The physical properties of CAS No 2228732-89-4 are also worth noting. Its melting point is relatively low due to the presence of bulky substituents, which reduce intermolecular forces. Conversely, its boiling point is higher than that of simpler alcohols due to hydrogen bonding interactions between molecules. These properties make it an ideal candidate for use in solvents and as intermediates in organic synthesis.

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